Cas no 124843-18-1 (PECTIN(FROMAPPLE))
PECTIN(FROMAPPLE) structure
Product Name:PECTIN(FROMAPPLE)
CAS No:124843-18-1
MF:C47H68O16
MW:889.033236503601
CID:820181
Update Time:2025-04-19
PECTIN(FROMAPPLE) Chemical and Physical Properties
Names and Identifiers
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- PECTIN(FROMAPPLE)
- Pectenotoxin 1, 18-carboxy-18-de(hydroxymethyl)-
- Pectenotoxin 6
- Apple pectin
- 7,11:11,14:16,19:20,25:22,25:26,29-Hexaepoxy-12H-furo[3,2-b]oxacyclotetratriacontin-22(13H)-carboxylic acid, 2,3,3a,5,6,7,8,9,10,14,15,16,17,18,19,20,21,23,24,26,27,28,29,30,31,35a-hexacosahydro-15-hydroxy-6,16,29,31,33-pentamethyl-5,18-dioxo-2-[(2S,3R,4R)-tetrahydro-2,3-dihydroxy-4-methyl-2H-pyran-...
- PECTIN(FROMAPPLE) USP/BP/EP
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- Inchi： 1S/C47H68O16/c1-25-9-10-31-33(21-36(56-31)47(54)38(49)27(3)13-19-55-47)57-40(51)28(4)30-8-7-14-45(58-30)16-11-32(59-45)39(50)43(6)23-29(48)37(62-43)34-24-44(41(52)53)17-18-46(60-34,63-44)35-12-15-42(5,61-35)22-26(2)20-25/h9-10,20,26-28,30-39,49-50,54H,7-8,11-19,21-24H2,1-6H3,(H,52,53)/b10-9+,25-20+/t26-,27+,28+,30-,31+,32-,33+,34+,35+,36-,37-,38+,39-,42+,43+,44-,45+,46-,47+/m0/s1
- InChI Key： IJSPTHZVVHPQQN-GFWDZPHRSA-N
- SMILES： C([C@@]12C[C@]3([H])[C@]4([H])C(C[C@@]([C@H]([C@]5([H])CC[C@@]6(CCC[C@@]([H])([C@H](C(=O)O[C@]7([H])C[C@@]([H])([C@]8(OCC[C@@H](C)[C@H]8O)O)O[C@]7([H])C=CC(C)=C[C@H](C)C[C@@]7(C)CC[C@@]([H])(O7)[C@](O3)(CC1)O2)C)O6)O5)O)(C)O4)=O)(=O)O |t:44,47,&1:1,3,5,9,10,11,15,19,21,25,28,30,34,36,40,47,50,54,57|
Computed Properties
- Exact Mass: 888.450736
- Monoisotopic Mass: 888.450736
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 63
- Rotatable Bond Count: 2
- Complexity: 1860
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 17
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 215
- XLogP3: 3
- Tautomer Count: 2
- Surface Charge: 0
Experimental Properties
- PSA: 215.20000
- LogP: 4.31870
PECTIN(FROMAPPLE) Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:124843-18-1)PECTIN(FROMAPPLE)
Order Number:LE2422;LE19108
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com
PECTIN(FROMAPPLE) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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- 146586-41-6(10,17,18-Trioxatricyclo[11.3.1.14,7]octadecane-3,11-dione, 15-[[4-O-acetyl-3-O-(6-deoxy-2,3,4-tri-O-methyl-α-L-galactopyranosyl)-2-O-methyl-β-D-xylopyranosyl]oxy]-4-hydroxy-5,8,8,14-tetramethyl-9-[(1E,3E)-5-methyl-1,3-hexadien-1-yl]-, (1S,4R,5R,7R,9R,13S,14S,15S)-)
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:124843-18-1)PECTIN(FROMAPPLE)
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry